2-methoxypent-4-enoic acid
Overview
Description
2-Methoxypent-4-enoic acid (2-MPA) is a naturally occurring carboxylic acid found in a variety of plant species. It is a five-carbon molecule with two hydroxyl groups and one carboxyl group. 2-MPA has been studied for its potential use in a variety of applications, including as a pharmaceutical, as a food additive, and as a chemical intermediate in the synthesis of other compounds. 2-MPA has been found to possess a range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties.
Scientific Research Applications
2-methoxypent-4-enoic acid has been studied for its potential use in a variety of scientific research applications. In particular, it has been studied for its potential use as an antimicrobial agent, as an antioxidant, and as an anti-inflammatory agent. In addition, it has been studied for its potential use in the synthesis of other compounds, such as fatty acid derivatives and polymers.
Mechanism of Action
The mechanism of action of 2-methoxypent-4-enoic acid is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. In addition, it is believed to act as a pro-oxidant, which means that it can induce the production of reactive oxygen species (ROS) that can damage cellular components.
Biochemical and Physiological Effects
2-methoxypent-4-enoic acid has been found to possess a range of biochemical and physiological effects. In particular, it has been found to possess antimicrobial, antioxidant, and anti-inflammatory properties. It has also been found to inhibit the growth of certain bacteria and fungi, and to reduce the levels of certain pro-inflammatory cytokines. In addition, it has been found to possess anti-tumor activity in certain cell lines.
Advantages and Limitations for Lab Experiments
2-methoxypent-4-enoic acid has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available commercially. In addition, it has a wide range of biological activities, making it suitable for use in a variety of applications. However, there are also some limitations to its use. For example, it has limited solubility in water, making it difficult to use in aqueous solutions. In addition, it is not very stable and can be easily degraded.
Future Directions
The potential future directions for research into 2-methoxypent-4-enoic acid include further studies into its antimicrobial, antioxidant, and anti-inflammatory properties. In addition, further studies into its potential use as a chemical intermediate in the synthesis of other compounds, such as fatty acid derivatives and polymers, could be explored. Finally, further studies into its mechanism of action and its potential use in the treatment of various diseases could be undertaken.
Synthesis Methods
2-methoxypent-4-enoic acid is synthesized through a two-step process. The first step involves the reaction of ethyl-2-methylpentanoate with sodium hydroxide to form 2-methylpentanoic acid. This reaction is carried out in aqueous solution at a temperature of 70°C. The second step involves the oxidation of 2-methylpentanoic acid with hydrogen peroxide to form 2-methoxypent-4-enoic acid. This reaction is carried out at a temperature of 40°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxypent-4-enoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Methyl 3-oxopentanoate", "Ethyl acetoacetate", "Methanol", "Sodium hydroxide", "Bromine", "Sodium carbonate", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Methyl 3-oxopentanoate is reacted with methanol and sodium hydroxide to form methyl 3-methoxypentanoate.", "Step 2: Methyl 3-methoxypentanoate is treated with bromine and sodium carbonate to yield 2-bromo-3-methoxypentanoic acid.", "Step 3: 2-bromo-3-methoxypentanoic acid is reduced with sodium borohydride to produce 2-methoxypentanoic acid.", "Step 4: 2-methoxypentanoic acid is decarboxylated with acetic acid and heat to form 2-methoxypent-4-enoic acid.", "Step 5: The final product is purified by recrystallization from a mixture of water and hydrochloric acid, followed by washing with sodium chloride solution and drying." ] } | |
CAS RN |
351207-76-6 |
Product Name |
2-methoxypent-4-enoic acid |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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